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2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone 2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
Brand Name: Vulcanchem
CAS No.: 155289-55-7
VCID: VC0129191
InChI: InChI=1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1
SMILES: C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
Molecular Formula: C23H31N5OS
Molecular Weight: 425.6 g/mol

2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone

CAS No.: 155289-55-7

Main Products

VCID: VC0129191

Molecular Formula: C23H31N5OS

Molecular Weight: 425.6 g/mol

2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone - 155289-55-7

CAS No. 155289-55-7
Product Name 2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
Molecular Formula C23H31N5OS
Molecular Weight 425.6 g/mol
IUPAC Name (4aR,8aR)-2-[4-[4-(1,2-benzothiazol-3-yl)piperazin-1-yl]butyl]-4a,5,6,7,8,8a-hexahydrophthalazin-1-one
Standard InChI InChI=1S/C23H31N5OS/c29-23-19-8-2-1-7-18(19)17-24-28(23)12-6-5-11-26-13-15-27(16-14-26)22-20-9-3-4-10-21(20)30-25-22/h3-4,9-10,17-19H,1-2,5-8,11-16H2/t18-,19+/m0/s1
Standard InChIKey BBONTYVGVUFBBF-RBUKOAKNSA-N
Isomeric SMILES C1CC[C@@H]2[C@@H](C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
SMILES C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
Canonical SMILES C1CCC2C(C1)C=NN(C2=O)CCCCN3CCN(CC3)C4=NSC5=CC=CC=C54
Synonyms 2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone
2-(4-(4-(3-(1,2-benzisothiazolyl))-1-piperazinyl)butyl)-4a,5,6,7,8,8a-hexahydro-1(2H)-phthalazinone, (cis-(+-))-stereoisomer
BPBHP
PubChem Compound 3081902
Last Modified Nov 11 2021
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